Cas no 892584-37-1 ((thiophen-2-yl)methyl(2,4,4-trimethylpentan-2-yl)amine)

• Product Name: (thiophen-2-yl)methyl(2,4,4-trimethylpentan-2-yl)amine
• CAS No: 892584-37-1
• MF: C₁₃H₂₃NS
• MW: 225.393422365189
• CID: 5232840
• PubChem ID: 4722843
• Update Time: 2026-03-08

(thiophen-2-yl)methyl(2,4,4-trimethylpentan-2-yl)amine Chemical and Physical Properties

Names and Identifiers

• 2,4,4-Trimethyl-N-(thiophen-2-ylmethyl)pentan-2-amine
• (thiophen-2-yl)methyl(2,4,4-trimethylpentan-2-yl)amine

• Inchi： 1S/C13H23NS/c1-12(2,3)10-13(4,5)14-9-11-7-6-8-15-11/h6-8,14H,9-10H2,1-5H3
• InChI Key： XMKCPHFVXDZNHO-UHFFFAOYSA-N
• SMILES： C1(CNC(C)(C)CC(C)(C)C)SC=CC=1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Aralkylamines
• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Aralkylamines

Additional information on (thiophen-2-yl)methyl(2,4,4-trimethylpentan-2-yl)amine

Comprehensive Introduction to (thiophen-2-yl)methyl(2,4,4-trimethylpentan-2-yl)amine (CAS No. 892584-37-1)

(thiophen-2-yl)methyl(2,4,4-trimethylpentan-2-yl)amine, with the CAS number 892584-37-1, is a specialized organic compound that has garnered significant interest in the fields of medicinal chemistry and material science. This compound features a unique structural combination of a thiophene ring and a branched alkylamine moiety, making it a versatile intermediate for various applications. Researchers and industry professionals are increasingly exploring its potential due to its distinctive chemical properties and reactivity.

The thiophene component in (thiophen-2-yl)methyl(2,4,4-trimethylpentan-2-yl)amine is a five-membered heterocyclic ring containing sulfur, which is known for its electron-rich nature and ability to participate in diverse chemical reactions. This characteristic makes the compound particularly valuable in the synthesis of pharmaceuticals, agrochemicals, and advanced materials. The 2,4,4-trimethylpentan-2-yl group, on the other hand, contributes to the compound's lipophilicity, enhancing its solubility in organic solvents and potential for use in hydrophobic environments.

In recent years, the demand for heterocyclic compounds like (thiophen-2-yl)methyl(2,4,4-trimethylpentan-2-yl)amine has surged, driven by their applications in drug discovery and development. For instance, thiophene derivatives are frequently employed as building blocks for active pharmaceutical ingredients (APIs) targeting various diseases. The compound's CAS number 892584-37-1 is often searched in academic and industrial databases, reflecting its growing relevance in research and development.

Another area where (thiophen-2-yl)methyl(2,4,4-trimethylpentan-2-yl)amine shows promise is in the field of organic electronics. The thiophene ring's conjugated system makes it an excellent candidate for use in organic semiconductors, conductive polymers, and light-emitting diodes (LEDs). As the push for sustainable and flexible electronic devices intensifies, compounds like this are being investigated for their potential to improve device performance and efficiency.

From a synthetic chemistry perspective, the amine functionality in (thiophen-2-yl)methyl(2,4,4-trimethylpentan-2-yl)amine offers numerous opportunities for further derivatization. Chemists can modify the amine group to introduce additional functional groups, enabling the creation of a wide range of derivatives with tailored properties. This flexibility is particularly valuable in the design of new materials and bioactive molecules.

Environmental and safety considerations are also critical when working with (thiophen-2-yl)methyl(2,4,4-trimethylpentan-2-yl)amine. While the compound is not classified as hazardous under standard regulations, proper handling and storage are essential to ensure safe usage. Researchers are encouraged to consult material safety data sheets (MSDS) and adhere to best practices in laboratory settings.

In summary, (thiophen-2-yl)methyl(2,4,4-trimethylpentan-2-yl)amine (CAS No. 892584-37-1) is a multifaceted compound with significant potential across multiple industries. Its unique structural features, combined with its reactivity and versatility, make it a valuable asset in both academic and industrial research. As advancements in heterocyclic chemistry and organic electronics continue, this compound is likely to play an increasingly important role in innovation and development.